Cas no 1021222-80-9 (N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide)

• Product Name: N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• CAS No: 1021222-80-9
• MF: C₂₃H₂₇N₇O
• MW: 417.506783723831
• CID: 6285607
• PubChem ID: 42111777
• Update Time: 2025-10-30

N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• N-(2,4-dimethylphenyl)-4-(6-((6-methylpyridin-2-yl)amino)pyridazin-3-yl)piperazine-1-carboxamide
• 1021222-80-9
• SR-01000921479-1
• SR-01000921479
• N-(2,4-dimethylphenyl)-4-[6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl]piperazine-1-carboxamide
• AKOS024502027
• VU0638333-1
• F5234-0073

• Inchi： 1S/C23H27N7O/c1-16-7-8-19(17(2)15-16)25-23(31)30-13-11-29(12-14-30)22-10-9-21(27-28-22)26-20-6-4-5-18(3)24-20/h4-10,15H,11-14H2,1-3H3,(H,25,31)(H,24,26,27)
• InChI Key： PKSQUNOYHAUUHF-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(C)=CC=1C)N1CCN(C2=CC=C(NC3C=CC=C(C)N=3)N=N2)CC1

Computed Properties

• Exact Mass: 417.22770851g/mol
• Monoisotopic Mass: 417.22770851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide

Introduction to N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide and Its Significance in Modern Chemical Biology

N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide (CAS No. 1021222-80-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications. The detailed analysis of its chemical properties, biological activities, and potential applications in drug development underscores its importance in contemporary medicinal chemistry.

The molecular framework of N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide is notable for its combinatorial features, which include a piperazine core, pyridazine and pyridine moieties, and aromatic rings with substituents. These structural components are strategically positioned to interact with biological targets in a manner that could modulate various physiological pathways. The presence of the 2,4-dimethylphenyl group enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with complex biological systems. N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide has emerged as a subject of interest due to its potential to serve as a scaffold for the development of new therapeutic agents. Its unique structural features suggest that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of signal transduction pathways. These attributes are particularly relevant in the context of addressing multifaceted diseases that require targeted interventions.

The investigation into the biological activities of this compound has been facilitated by advances in computational chemistry and high-throughput screening techniques. These methodologies have enabled researchers to predict and validate the interactions between N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide and various biological targets. Preliminary studies have indicated that this compound may possess inhibitory effects on certain enzymes and receptors implicated in conditions such as inflammation, neurodegeneration, and metabolic disorders. Such findings are particularly encouraging given the growing recognition of the importance of multifunctional therapeutics in modern medicine.

The synthesis of N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide represents a testament to the ingenuity of synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and coupling reactions that showcase the precision and versatility of modern synthetic methodologies. The successful preparation of this compound not only highlights the synthetic capabilities of the research team but also provides a valuable building block for further derivatization and optimization studies.

In conclusion, N-(2,4-dimethylphenyl)-4-{6-[(6-methylpyridin-2-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide (CAS No. 1021222-80-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a promising candidate for the development of novel therapeutic agents targeting various diseases. The ongoing research into this compound underscores its importance in advancing our understanding of chemical biology and drug discovery.